Cas no 52073-05-9 (1,1-dibutyl-3-ethylurea)

1,1-dibutyl-3-ethylurea structure
Product name:1,1-dibutyl-3-ethylurea
1,1-dibutyl-3-ethylurea Chemical and Physical Properties
Names and Identifiers
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- 1,1-dibutyl-3-ethylurea
- Urea, N,N-dibutyl-N'-ethyl-
- Urea, 1,1-dibutyl-3-ethyl-
- BRN 1770262
- 4-04-00-00591 (Beilstein Handbook Reference)
- 52073-05-9
- SCHEMBL9509871
- DTXSID10200054
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- Inchi: InChI=1S/C11H24N2O/c1-4-7-9-13(10-8-5-2)11(14)12-6-3/h4-10H2,1-3H3,(H,12,14)
- InChI Key: RIYAGGMGJVGXPG-UHFFFAOYSA-N
- SMILES: CCCCN(CCCC)C(=O)NCC
Computed Properties
- Exact Mass: 200.18902
- Monoisotopic Mass: 200.188863393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3Ų
- XLogP3: 2.4
Experimental Properties
- PSA: 32.34
1,1-dibutyl-3-ethylurea Related Literature
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1. Book reviews
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Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
52073-05-9 (1,1-dibutyl-3-ethylurea) Related Products
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